4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
Overview
Description
4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CMCQC) is a versatile organic compound with potential applications in a variety of scientific and industrial fields. CMCQC has been used in the synthesis of various pharmaceuticals, cosmetics, and other compounds, as well as in the study of the biochemical and physiological effects of various compounds.
Scientific Research Applications
Chemical Properties
“4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde” is a chemical compound with the CAS Number: 96600-76-9 . It has a molecular weight of 221.64 . It is a yellow solid at room temperature .
Safety Information
This compound has several hazard statements including H302, H315, H319, H335 . Precautionary measures include P261, P305, P338, P351 .
Use in Diuretic Agents
A series of 4-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid anilides, which includes “4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde”, has been prepared as potential diuretic agents . The effect of these synthesized compounds on the urinary function of the kidney has been investigated .
Reaction with p-Toluenesulfonylhydrazide
The reaction of ethyl 4-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate with p-toluene-sulfonylhydrazide in anhydrous solvents in the presence of triethylamine results in the tosylation of position 4 of the quinolone .
Formation of 5-Methyl-2-(toluene-4-sulfonyl)-1,2-dihydro-5H-pyrazolo[4,3-c]quinoline-3,4-dione
The reaction of ethyl 4-chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate with p-toluene-sulfonylhydrazide at room temperature in the system DMSO/K2CO3 gives 5-methyl-2-(toluene-4-sulfonyl)-1,2-dihydro-5H-pyrazolo[4,3-c]quinoline-3,4-dione .
Potential Use in Multiple Sclerosis Treatment
While not directly related to “4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde”, a similar compound, Laquinimod, which is an immunomodulator developed by Active Biotech and produced by Teva Pharmaceutical Industries, is currently under development in phase III trials for treatment of multiple sclerosis . This suggests potential therapeutic applications of quinoline derivatives in the treatment of neurological disorders.
properties
IUPAC Name |
4-chloro-1-methyl-2-oxoquinoline-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c1-13-9-5-3-2-4-7(9)10(12)8(6-14)11(13)15/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXFNBXZHPBNABA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=C(C1=O)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30382720 |
Source
|
| Record name | 4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde | |
CAS RN |
96600-76-9 |
Source
|
| Record name | 4-Chloro-1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30382720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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